Cas no 1296310-72-9 (3-Bromo-2,5,6-trifluorobenzyl alcohol)

• Product Name: 3-Bromo-2,5,6-trifluorobenzyl alcohol
• CAS No: 1296310-72-9
• MF: C₇H₄BrF₃O
• MW: 241.005271911621
• MDL: MFCD30830100
• CID: 5178293
• Update Time: 2026-03-05

3-Bromo-2,5,6-trifluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5,6-trifluorobenzyl alcohol
• (3-Bromo-2,5,6-trifluorophenyl)methanol
• AT21462

• MDL： MFCD30830100
• Inchi： 1S/C7H4BrF3O/c8-4-1-5(9)7(11)3(2-12)6(4)10/h1,12H,2H2
• InChI Key： YMTPWNIPNZOWSG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(CO)=C1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-2,5,6-trifluorobenzyl alcohol

Professional Introduction to 3-Bromo-2,5,6-trifluorobenzyl Alcohol (CAS No. 1296310-72-9)

3-Bromo-2,5,6-trifluorobenzyl alcohol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1296310-72-9, this compound represents a unique structural motif characterized by a bromine substituent and multiple fluorine atoms on a benzyl alcohol backbone. Its distinct chemical profile makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural features of 3-Bromo-2,5,6-trifluorobenzyl alcohol contribute to its versatility in synthetic chemistry. The presence of a bromine atom at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the trifluoromethyl groups at the 2, 5, and 6 positions introduce electron-withdrawing effects and steric hindrance, influencing the reactivity and selectivity of the compound in various chemical transformations.

In recent years, there has been growing interest in the application of fluorinated aromatic compounds in drug discovery due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in 3-Bromo-2,5,6-trifluorobenzyl alcohol not only enhance lipophilicity but also modulate the electronic properties of the molecule, making it an attractive scaffold for designing small-molecule inhibitors. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors and other targeted therapeutics where fluorine substitution plays a critical role in optimizing pharmacokinetic profiles.

One of the most compelling aspects of 3-Bromo-2,5,6-trifluorobenzyl alcohol is its potential in developing next-generation antiviral and anticancer agents. Researchers have leveraged its unique structure to create derivatives with enhanced activity against resistant strains of viruses or tumors with altered signaling pathways. The bromine moiety serves as a handle for introducing diverse pharmacophores, while the fluorinated benzyl alcohol core provides a stable platform for further chemical modifications. This combination has led to promising results in preclinical studies aimed at identifying novel drug candidates.

The synthesis of 3-Bromo-2,5,6-trifluorobenzyl alcohol typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness, which are essential factors in pharmaceutical manufacturing. Recent advancements in flow chemistry have also enabled more efficient production processes for this compound.

The applications of 3-Bromo-2,5,6-trifluorobenzyl alcohol extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly incorporating fluorinated intermediates like this one into their drug development pipelines due to their proven efficacy and safety profiles. The ability to fine-tune molecular properties through strategic functionalization makes it a valuable tool for medicinal chemists seeking to design molecules with improved therapeutic outcomes.

In conclusion, 3-Bromo-2,5,6-trifluorobenzyl alcohol (CAS No. 1296310-72-9) represents a significant advancement in synthetic organic chemistry with far-reaching implications for drug discovery and development. Its unique structural features and versatile reactivity make it an indispensable intermediate for creating novel bioactive compounds. As research continues to uncover new applications for fluorinated aromatic compounds, the importance of this compound is likely to grow even further.